Cas no 93429-24-4 (3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione)

• Product Name: 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione
• CAS No: 93429-24-4
• MF: C₁₃H₁₈N₂S₂
• MW: 266.425420284271
• CID: 999753
• PubChem ID: 295583
• Update Time: 2025-11-02

3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione
• CCG-34013
• Oprea1_449153
• SR-01000571327
• HMS2714B03
• DTXSID50239424
• BRD-K21062423-001-01-7
• 73JC4A352T
• F0547-0157
• 2H-1,3,5-THIADIAZINE-2-THIONE, 3-BENZYLTETRAHYDRO-5-ISOPROPYL-
• SR-01000571327-1
• 93429-24-4
• SMR000323065
• MLS000683003
• NSC164981
• ChemDiv3_012881
• 3-benzyl-5-propan-2-yl-1,3,5-thiadiazinane-2-thione
• UNII-73JC4A352T
• AKOS024582680
• 3-Benzyl-5-isopropyl-1,3,5-thiadiazinane-2-thione
• 2H-1,3,5-Thiadiazine-2-thione, tetrahydro-5-(1-methylethyl)-3-(phenylmethyl)-
• NCI60_001263
• CHEMBL1400005
• NSC 164981
• HMS1509J11
• 2H-1,5-Thiadiazine-2-thione, tetrahydro-5-(1-methylethyl)-3-(phenylmethyl)-
• NSC-164981
• NCGC00246605-01

• Inchi： 1S/C13H18N2S2/c1-11(2)15-9-14(13(16)17-10-15)8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• InChI Key： UNAZWQQECWZDDN-UHFFFAOYSA-N
• SMILES： S1C(N(CC2C=CC=CC=2)CN(C1)C(C)C)=S

Computed Properties

• Exact Mass: 266.091
• Monoisotopic Mass: 266.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazinanes

Additional information on 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione

Introduction to 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione (CAS No. 93429-24-4)

The compound 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione (CAS No. 93429-24-4) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule, characterized by its complex thiadiazinane core structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The benzyl and propan-2-yl substituents at the 3rd and 5th positions, respectively, contribute to the compound's structural diversity and functional versatility, making it a promising candidate for further exploration.

In recent years, the study of thiadiazinane derivatives has seen substantial growth, driven by their inherent biological activity and structural stability. These compounds are particularly valued for their role in developing novel therapeutic agents targeting various diseases. The thione group at the 2nd position of the thiadiazinane ring introduces reactivity that can be exploited in drug design, allowing for further functionalization and derivatization to enhance pharmacological properties.

One of the most compelling aspects of 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits notable inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative disorders. The benzyl substituent, in particular, has been shown to modulate binding interactions with biological targets, potentially enhancing drug efficacy while minimizing side effects.

The synthesis of 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the production of this complex molecule. These techniques not only improve efficiency but also allow for greater scalability, which is crucial for industrial applications.

Recent advancements in computational chemistry have further illuminated the structural and functional characteristics of 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione. Molecular modeling studies have revealed insights into its binding affinity with biological targets, providing a rational basis for designing derivatives with improved pharmacokinetic profiles. Such simulations are indispensable in modern drug discovery pipelines, enabling researchers to predict and validate the potential of new compounds before experimental validation.

The pharmacological profile of 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione has been evaluated through both in vitro and in vivo studies. Initial results suggest that this compound demonstrates significant promise as an anti-inflammatory agent due to its ability to inhibit key pro-inflammatory cytokines. Additionally, its interaction with mitochondrial enzymes has been explored as a potential therapeutic strategy for neuroprotective applications. These findings underscore the compound's versatility and highlight its relevance in addressing complex pathological conditions.

As research progresses, the exploration of 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione is expected to expand into new therapeutic areas. The adaptability of its molecular framework allows for modifications that could tailor its activity toward specific disease indications. For instance, appending additional functional groups could enhance its solubility or target specificity without compromising core biological activity. This flexibility positions CAS No. 93429-24-4 as a cornerstone compound in medicinal chemistry innovation.

The industrial relevance of 3-benzyl-5-(propan-2-yl)-1,3,5-thiadiazinane-2-thione cannot be overstated. Its synthesis provides a valuable template for developing other heterocyclic compounds with similar structures but distinct functionalities. This approach not only accelerates drug discovery but also fosters knowledge transfer across academic and industrial research communities. Collaborative efforts between chemists and pharmacologists are essential to fully harness the therapeutic potential of this class of molecules.

In conclusion,3-benzyl-5-(propan-2-y l)-1 , 3 , 5 - thiadiazinane - 2 - thione ( CAS No . 93429 - 24 - 4 ) stands as a testament to the ingenuity of modern chemical research . Its unique structure , coupled with promising biological activities , makes it a compelling subject for further investigation . As our understanding of molecular interactions deepens , so too will our ability to develop innovative treatments derived from this remarkable compound . The future holds exciting possibilities for this versatile molecule as it continues to pave the way for breakthroughs in pharmaceutical science .